1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione
Overview
Description
1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione, also known as DNTT, is a heterocyclic compound that has gained attention in recent years due to its potential use in scientific research. DNTT is a tetrazole derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of 1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione is not fully understood, but it is believed to involve the inhibition of specific enzymes or proteins that are involved in cell signaling pathways. 1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione has been shown to induce apoptosis in cancer cells by activating the caspase cascade, which leads to the cleavage of specific proteins and ultimately cell death.
Biochemical and Physiological Effects:
1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione has been shown to have several biochemical and physiological effects, including the inhibition of specific enzymes and proteins, the induction of apoptosis in cancer cells, and the potential to act as a fluorescent probe for the detection of metal ions. However, further research is needed to fully understand the extent of these effects and their potential applications.
Advantages and Limitations for Lab Experiments
One advantage of using 1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione in lab experiments is its ease of synthesis and purification. 1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione is also relatively stable and can be stored for extended periods of time without significant degradation. However, one limitation of using 1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several potential future directions for the study of 1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione, including further investigation of its mechanism of action and potential use as an anticancer agent. 1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione could also be studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems. Additionally, the synthesis and characterization of other tetrazole derivatives could be explored, using 1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione as a building block.
Scientific Research Applications
1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione has been used in several scientific research applications, including as a fluorescent probe for the detection of metal ions, as a ligand for the preparation of metal complexes, and as a building block for the synthesis of other tetrazole derivatives. 1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione has also been studied for its potential use as an anticancer agent, due to its ability to induce apoptosis in cancer cells.
properties
IUPAC Name |
1-naphthalen-1-yl-2H-tetrazole-5-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N4S/c16-11-12-13-14-15(11)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H,12,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUFRGNOIJAGRFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2N3C(=S)N=NN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50162384 | |
Record name | 1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50162384 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione | |
CAS RN |
14331-22-7 | |
Record name | 1,2-Dihydro-1-(1-naphthalenyl)-5H-tetrazole-5-thione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14331-22-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014331227 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC508893 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=508893 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,2-Dihydro-1-naphthyl-5H-tetrazole-5-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50162384 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-dihydro-1-naphthyl-5H-tetrazole-5-thione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.780 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-naphthalen-1-yltetrazole-5-thiol | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5X59ZR29Q7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
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